
An In-depth Technical Guide to (Z)-9,17-
Octadecadienal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9,17-Octadecadienal, (Z)-

Cat. No.: B14641822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-9,17-Octadecadienal (CAS Number: 56554-35-9) is a long-chain unsaturated aldehyde that

has been identified as a significant phytochemical component in the tuber of Solena

amplexicaulis.[1][2][3] Preliminary research indicates its potential as a bioactive compound,

with reported antimicrobial properties.[1][2][3] This technical guide provides a comprehensive

overview of its chemical and physical properties, a proposed synthetic route, and a detailed

discussion of its potential biological activities and mechanisms of action based on current

knowledge of related long-chain aldehydes. Experimental protocols for its synthesis and

biological evaluation are also presented to facilitate further research and drug development

efforts.

Chemical and Physical Properties
(Z)-9,17-Octadecadienal is a C18 fatty aldehyde characterized by a cis double bond at the 9th

position and a terminal double bond at the 17th position. Its chemical structure and properties

are summarized below.

Table 1: Chemical and Physical Properties of (Z)-9,17-Octadecadienal
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Property Value Source

CAS Number 56554-35-9 ChemIDplus, EPA DSSTox

Molecular Formula C₁₈H₃₂O PubChem[4]

Molecular Weight 264.45 g/mol PubChem[4]

IUPAC Name (9Z)-octadeca-9,17-dienal PubChem[4]

Synonyms
(Z)-9,17-Octadecadienal, 9,17-

Octadecadienal, (Z)-
PubChem[4]

Boiling Point (Predicted) 360.6 ± 21.0 °C ChemicalBook

Density (Predicted) 0.848 ± 0.06 g/cm³ ChemicalBook

LogP (Predicted) 6.7 PubChem[4]

Appearance
Not specified (likely an oil at

room temperature)
Inferred from structure

Solubility
Predicted to be poorly soluble

in water
Inferred from LogP

Synthesis
A specific, peer-reviewed synthesis of (Z)-9,17-Octadecadienal has not been reported in the

literature. However, a plausible synthetic route can be designed based on established

methodologies for the synthesis of long-chain unsaturated aldehydes and insect pheromones,

such as the Wittig reaction.[5][6][7][8][9] A proposed two-step synthesis is outlined below.

Proposed Synthetic Pathway
The synthesis can be envisioned via a Wittig reaction between 9-decenal and the ylide

generated from 8-bromooct-1-ene.
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Step 1: Ylide Formation

Step 2: Wittig Reaction

8-Bromooct-1-ene Triphenylphosphonium salt
PPh3

Phosphonium ylide
Strong base (e.g., n-BuLi)

(Z)-9,17-Octadecadienal

Wittig Reaction
9-Decenal

Triphenylphosphine
oxide

Click to download full resolution via product page

Caption: Proposed Wittig reaction synthesis of (Z)-9,17-Octadecadienal.

Experimental Protocol for Synthesis
Step 1: Synthesis of (8-Octen-1-yl)triphenylphosphonium Bromide

To a solution of triphenylphosphine (1.1 eq) in anhydrous toluene, add 8-bromooct-1-ene

(1.0 eq).

Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) for 24 hours.

Cool the reaction mixture to room temperature, which should result in the precipitation of the

phosphonium salt.

Filter the precipitate, wash with cold toluene, and dry under vacuum to yield (8-octen-1-

yl)triphenylphosphonium bromide.

Step 2: Synthesis of (Z)-9,17-Octadecadienal via Wittig Reaction
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Suspend (8-octen-1-yl)triphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran

(THF) under an inert atmosphere.

Cool the suspension to -78 °C and add a strong base such as n-butyllithium (1.1 eq)

dropwise. Allow the mixture to warm to 0 °C and stir for 1 hour to form the ylide (a

characteristic orange-red color should appear).

Cool the reaction mixture back to -78 °C and add a solution of 9-decenal (1.0 eq) in

anhydrous THF dropwise.

Allow the reaction to slowly warm to room temperature and stir overnight.

Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to obtain pure (Z)-9,17-Octadecadienal. The Z-selectivity is generally

favored with non-stabilized ylides.[7][8]

Biological Activity and Mechanism of Action
While (Z)-9,17-Octadecadienal has been reported to possess antimicrobial properties, detailed

studies on its specific activity and mechanism are lacking.[1][2][3] However, the bioactivity of

long-chain aldehydes is a subject of growing interest, and insights can be drawn from related

compounds.[10][11]

Antimicrobial Activity
Long-chain aldehydes are known to exhibit antimicrobial effects against a range of

microorganisms. The proposed mechanism of action for these compounds generally involves

the disruption of microbial cell membranes. The lipophilic hydrocarbon chain facilitates insertion

into the lipid bilayer, while the reactive aldehyde group can interact with membrane proteins
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and lipids, leading to increased membrane permeability, leakage of cellular contents, and

ultimately, cell death.

Table 2: Potential Antimicrobial Activity Profile of (Z)-9,17-Octadecadienal (Hypothetical)

Microbial Type Predicted Activity Putative Mechanism

Gram-positive bacteria Moderate to High
Disruption of cell membrane

integrity.

Gram-negative bacteria Moderate
Disruption of outer and inner

membranes.

Fungi Moderate
Disruption of fungal cell

membrane.

Signaling Pathways
The interaction of aldehydes with cellular components suggests they may modulate various

signaling pathways. Aldehydes can induce oxidative stress, which in turn can activate stress-

response pathways. In mammalian cells, lipid peroxidation-derived aldehydes are known to

modulate signaling pathways related to inflammation and cell death.[12] It is plausible that

(Z)-9,17-Octadecadienal could exert its biological effects through similar mechanisms.
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Caption: Postulated mechanism of antimicrobial action.

Experimental Protocols for Biological Evaluation
To substantiate the potential antimicrobial activity of (Z)-9,17-Octadecadienal, standardized in

vitro assays are necessary.

Determination of Minimum Inhibitory Concentration
(MIC)
The broth microdilution method is a standard procedure for determining the MIC of a

compound against various microorganisms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b14641822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14641822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Prepare a stock solution of (Z)-9,17-Octadecadienal in a suitable solvent (e.g., DMSO).

In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in Mueller-

Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of

concentrations.

Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL for

bacteria).

Add the microbial inoculum to each well of the microtiter plate.

Include positive (microbes in broth without the compound) and negative (broth only) controls.

Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37

°C for 24 hours for bacteria).

The MIC is defined as the lowest concentration of the compound that completely inhibits

visible growth of the microorganism.
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Caption: Workflow for MIC determination.

Conclusion
(Z)-9,17-Octadecadienal is a naturally occurring long-chain aldehyde with potential

antimicrobial properties. While research specifically on this compound is limited, this guide

provides a framework for its synthesis and biological evaluation based on established chemical

principles and the known activities of related molecules. Further investigation is warranted to
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fully elucidate its therapeutic potential and mechanism of action, which could lead to the

development of novel antimicrobial agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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